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Compound of Interest

Compound Name: 2-(2-Methoxyphenyl)propan-2-ol

CAS No.: 21022-73-1; 2944-48-1

Cat. No.: B2433418

Get Quote

Executive Summary & Compound Profile
This guide provides an in-depth analysis of the Electron Ionization (EI) mass spectrometry

fragmentation pattern of 2-(2-Methoxyphenyl)propan-2-ol. As a tertiary benzylic alcohol with

an ortho-methoxy substituent, this compound exhibits a distinct fragmentation signature driven

by the "Ortho Effect"—a proximity-driven interaction that distinguishes it from its meta- and

para- isomers.

Understanding this pattern is critical for structural verification in synthetic workflows (e.g.,

Grignard additions to o-anisaldehyde) and metabolic profiling, where regiochemistry dictates

biological activity.
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Property Detail

IUPAC Name 2-(2-Methoxyphenyl)propan-2-ol

Common Name -Dimethyl-o-methoxybenzyl alcohol

CAS Number 21022-73-1

Molecular Formula

C

H

O

Molecular Weight 166.22 g/mol

Key Structural Feature
Tertiary alcohol with ortho-methoxy group

(Steric/Electronic interaction zone)

Instrumentation & Methodology
To ensure reproducibility, the fragmentation patterns described herein are based on standard

Electron Ionization (EI) conditions.

Standard Acquisition Protocol
Ionization Source: Electron Impact (EI)

Electron Energy: 70 eV (Standard library compatibility)

Source Temperature: 230 °C

Transfer Line: 250 °C

Scan Range:m/z 35–300

Sample Preparation (Self-Validating Protocol)
This protocol includes a built-in quality check to prevent thermal degradation (dehydration) in

the injector port, a common artifact for tertiary alcohols.
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Dilution: Dissolve 1 mg of analyte in 1 mL of HPLC-grade Dichloromethane (DCM).

Inlet Check: Use a split ratio of 50:1 to prevent saturation.

Validation Step: Inject a standard of 2-Phenylpropan-2-ol first.

Pass Criteria: If the molecular ion (

136) is visible (>1% relative abundance), the system is inert. If only m/z 118 (

) is seen, the liner is active and must be replaced before analyzing the methoxy derivative.

Fragmentation Mechanism Analysis
The mass spectrum of 2-(2-Methoxyphenyl)propan-2-ol is dominated by three mechanistic

pillars: Alpha-Cleavage, The Ortho Effect, and Cyclization.

The Primary Pathway: Alpha-Cleavage
Like most tertiary alcohols, the molecular ion (

, m/z 166) is unstable and rarely observed with high intensity. The driving force is the cleavage
of a methyl group alpha to the hydroxyl bearing carbon.

Transition:

(166)

(151)

Mechanism: The radical electron on the hydroxyl oxygen triggers the homolytic cleavage of

the C-C bond to a methyl group. The resulting cation (m/z 151) is resonance-stabilized by

the aromatic ring and the electron-donating ortho-methoxy group.

Observation: The peak at m/z 151 is typically the Base Peak (100% relative abundance) or a

major ion.

The Differentiator: The Ortho Effect (m/z 133)
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This is the diagnostic fingerprint. Unlike the para- isomer, the ortho-isomer allows for a specific

interaction between the methoxy oxygen and the carbocation center or the hydroxyl proton.

Transition:

Mechanism: The proximity of the methoxy group facilitates the elimination of water (or

methanol elements depending on precise energetics), likely followed by cyclization to form a

stable benzofuran-type cation.

Significance: The abundance of m/z 133 is significantly higher in the ortho isomer compared

to the para isomer, where this cyclization is geometrically impossible.

Secondary Fragmentation
m/z 105: Further fragmentation of the 133 ion, likely losing CO or ethylene fragments to form

a stable aromatic cation (

).

Visualizing the Pathway
The following diagram illustrates the specific fragmentation cascade, highlighting the crucial

"Ortho Effect" pathway.
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Figure 1: Mechanistic pathway showing the transformation from the molecular ion to the

diagnostic ortho-cyclized fragment.[1]

Comparative Analysis: Ortho vs. Para
To validate your structural assignment, compare your spectrum against the alternative para-

isomer (2-(4-methoxyphenyl)propan-2-ol).
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Feature
Ortho-Isomer

(Target)
Para-Isomer

(Alternative)
Mechanistic Reason

Base Peak m/z 151 m/z 151

Both undergo identical

alpha-cleavage of the

methyl group.

Diagnostic Peak
m/z 133 (High

Abundance)
m/z 133 (Low/Trace)

The ortho position

allows

cyclization/dehydratio

n; para prevents this

interaction.

Molecular Ion
m/z 166

(Weak/Absent)

m/z 166

(Weak/Absent)

Tertiary alcohols are

inherently unstable in

EI.

Low Mass Ions m/z 105, 91, 77 m/z 105, 135 (M-31)

Para may show M-

OCH3 (135) more

prominently due to

lack of cyclization

options.

Interpretation Guide
Check m/z 151: If this is the base peak, you have a tertiary benzylic alcohol.

Check m/z 133:

> 20% Relative Abundance: Strongly indicates Ortho substitution.

< 5% Relative Abundance: Strongly indicates Para or Meta substitution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2433418?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

